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Compound of Interest

Compound Name: Sybraloy
CAS No.: 66199-08-4
Cat. No.: B1239572
Get Quote
. J

This document provides crucial safety protocols and operational guidance for the handling and
disposal of Sybraloy, a dental amalgam containing mercury, silver, tin, and copper. The
following procedures are designed to ensure the safety of researchers, scientists, and drug
development professionals by minimizing exposure to hazardous components, particularly
mercury vapor.

Personal Protective Equipment (PPE)

When handling Sybraloy, it is imperative to use appropriate personal protective equipment to
prevent contact and inhalation exposure.

Recommended Personal Protective Equipment:

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1239572#bc-rfq
https://www.benchchem.com/product/b1239572/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-sybraloy
https://www.benchchem.com/product/b1239572/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-sybraloy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239572?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specification

Eye Protection

Safety glasses with side shields or goggles to
protect against splashes of mercury or particles
of the alloy.[1]

Hand Protection

Impermeable gloves, such as nitrile or
neoprene, to prevent skin contact with mercury,
which can be absorbed through the skin.[1][2]

Respiratory Protection

In areas with inadequate ventilation or where
mercury vapor concentrations may exceed
exposure limits, a NIOSH-approved respirator

with mercury vapor cartridges is necessary.[3]

Protective Clothing

A lab coat or other protective clothing should be
worn to prevent contamination of personal
clothing.[1][4]

Occupational Exposure Limits

Sybraloy's primary components have established occupational exposure limits to protect

personnel from the adverse health effects of long-term exposure. The primary concern during

handling is the release of mercury vapor.
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Exposure Limit (8-

Component Agency hour Time- Notes
Weighted Average)

Mercury (vapor) OSHA (PEL) 0.1 mg/m3 [3]

ACGIH (TLV) 0.025 mg/m? [3]

NIOSH (REL) 0.05 mg/m?3 [3]

Silver OSHA (PEL) 0.01 mg/m3 [5]

ACGIH (TLV) 0.1 mg/m3 [5]

Copper (fume) OSHA (PEL) 0.1 mg/m3 [6]

ACGIH (TLV) 0.2 mg/m?3 [5]6]

PEL: Permissible Exposure Limit; TLV: Threshold Limit Value; REL: Recommended Exposure
Limit.

Operational and Disposal Plans

Adherence to standardized operational and disposal procedures is critical for the safe

management of Sybraloy in a laboratory setting.

Handling and Storage Protocol

Ventilation: Always handle Sybraloy in a well-ventilated area to minimize the concentration
of mercury vapor.[5] Local exhaust ventilation is recommended.

Pre-capsulated Use: Sybraloy is supplied in pre-capsulated form to minimize mercury
exposure. Do not open capsules before mixing.

Mixing: Use a properly functioning amalgamator with a completely enclosed arm.

Surface Integrity: Work surfaces should be smooth, non-porous, and seamless to facilitate

easy cleanup of any spills.[5]

Spill Management:
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o NEVER use a vacuum cleaner to clean up a mercury spill as this will vaporize the mercury
and increase exposure.[7]

o For small droplets, use a mercury spill kit containing a mercury vapor suppressant, such
as sulfur powder, and a special mercury sponge or syringe for collection.

o Isolate the spill area and ensure adequate ventilation.

o

All materials used for cleanup must be treated as hazardous waste.

Storage: Store Sybraloy capsules in a cool, dry place away from sources of heat.[3]

First Aid Measures

Inhalation: Move the individual to fresh air immediately. Seek medical attention if respiratory
irritation or other symptoms develop.[3]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water.[3][4]

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.[3]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[4]

Disposal Plan

All Sybraloy waste is considered hazardous due to its mercury content and must be disposed

of according to local, state, and federal regulations.

Scrap Amalgam:

o Collect all scrap amalgam (including unused mixed amalgam and material from
instruments) in a designated, airtight container.[3]

o The container should be filled with a mercury suppressant solution or be specifically
designed for amalgam waste.[5]

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.osha.gov/enforcement/directives/cpl-02-02-006
https://www.benchchem.com/product/b1239572/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-sybraloy
https://nj.gov/health/eoh/rtkweb/documents/fs/1183.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1183.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1183.pdf
https://amp.generalair.com/MsdsDocs/UBCCAS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1183.pdf
https://amp.generalair.com/MsdsDocs/UBCCAS.pdf
https://www.benchchem.com/product/b1239572/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-sybraloy
https://www.cdc.gov/niosh/pel88/7439-97.html
https://www.eaglealloys.com/wp-content/uploads/2020/10/Silver-Copper-Alloy-Safety-Data-Sheet.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239572?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o DO NOT dispose of scrap amalgam in the trash, with biohazardous waste, or down the
drain.[8]

o Empty Capsules: Once mixed, the empty capsules may contain residual mercury and should
be placed in the designated amalgam waste container.

o Contaminated Items: Any items visibly contaminated with mercury, such as gloves or
sponges from a spill cleanup, must be disposed of as hazardous waste.

o Waste Collection: Arrange for a licensed hazardous waste carrier to collect and transport the
amalgam waste to a certified recycling or disposal facility.[5][8]

Safe Handling Workflow
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Caption: Workflow for the safe handling and disposal of Sybraloy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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